Cas no 105679-37-6 (6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride)

6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride is a halogenated dihydrobenzoxazine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features dichloro substitution at the 6 and 8 positions, enhancing reactivity for further functionalization. The hydrochloride salt form improves stability and solubility, facilitating handling in synthetic processes. This compound serves as a versatile intermediate in the development of biologically active molecules, particularly in the synthesis of heterocyclic compounds. Its rigid benzoxazine core provides a scaffold for designing ligands or inhibitors targeting specific enzymatic pathways. The dichloro substitution pattern may contribute to enhanced binding affinity in medicinal chemistry applications. Proper storage under anhydrous conditions is recommended to maintain integrity.
6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride structure
105679-37-6 structure
Product Name:6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
CAS No:105679-37-6
MF:C8H8Cl3NO
MW:240.514219284058
MDL:MFCD08544346
CID:126807
PubChem ID:53302176
Update Time:2025-10-29

6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
    • 2H-1,4-Benzoxazine,6,8-dichloro-3,4-dihydro-
    • 6,8-dichloro-3,4-dihydro-2H-1,4-benzoxazine,hydrochloride
    • 6,8-DICHLORO-3,4-DIHYDRO-2H-BENZO[1,4]OXAZINE HYDROCHLORIDE
    • AK-56470
    • CTK8E1246
    • I14-15641
    • KB-247441
    • 6,8-Dichloro-3,4-dihydro-2H-benzo[1,4]oxazine HCl
    • 105679-37-6
    • 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazinehydrochloride
    • 6,8-Dichloro-3,4-dihydro-2H-1,4-benzoxazine--hydrogen chloride (1/1)
    • 6,8-dichloro-3,4-dihydro-2H-1,4-benzoxazine;hydrochloride
    • 2722592-86-9
    • DTXSID30693348
    • AKOS015900799
    • G74300
    • 6,8-Dichloro-3,4-dihydro-2H-benzo[1,4]oxazine
    • MDL: MFCD08544346
    • Inchi: 1S/C8H7Cl2NO.ClH/c9-5-3-6(10)8-7(4-5)11-1-2-12-8;/h3-4,11H,1-2H2;1H
    • InChI Key: HIZCFUQIQNNBIV-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=C1OCCN2)Cl.Cl

Computed Properties

  • Exact Mass: 238.96700
  • Monoisotopic Mass: 238.967
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3A^2

Experimental Properties

  • Color/Form: NA
  • Flash Point: 150.0±26.5 °C
  • PSA: 21.26000
  • LogP: 3.73770

6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride Security Information

6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride Pricemore >>

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Additional information on 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride

Comprehensive Overview of 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride (CAS No. 105679-37-6)

6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride (CAS No. 105679-37-6) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzoxazine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of dichloro substitutions at the 6 and 8 positions enhances its reactivity and potential utility in various synthetic pathways.

In recent years, the demand for heterocyclic compounds like 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride has surged due to their role in developing novel therapeutic agents. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs, given the structural similarity to other bioactive molecules. The compound's hydrochloride salt form improves its solubility, making it more suitable for formulation studies.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods for complex molecules. 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride can be synthesized using green chemistry principles, such as catalytic reactions or solvent-free conditions, aligning with the global push for environmentally friendly practices. This approach not only reduces waste but also enhances the compound's appeal for industrial-scale production.

The compound's molecular structure has been extensively studied using techniques like NMR spectroscopy and X-ray crystallography, confirming its purity and stability. These analyses are critical for ensuring reproducibility in research, a key concern for scientists working with high-value intermediates. Additionally, its physicochemical properties, such as melting point and partition coefficient, are well-documented, facilitating its integration into various experimental protocols.

From a commercial perspective, 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in medicinal chemistry projects. Its versatility as a scaffold for designing new chemical entities (NCEs) makes it a valuable asset in libraries for high-throughput screening (HTS). The compound's compatibility with automated synthesis platforms further underscores its relevance in modern drug development.

In conclusion, 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride (CAS No. 105679-37-6) represents a promising candidate for advancing chemical biology and material science applications. Its unique structural features and adaptability to cutting-edge technologies position it as a compound of enduring interest in both academic and industrial settings.

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